4-{[1-(3-cyclopropyl-1,2,4-thiadiazol-5-yl)piperidin-4-yl]methoxy}-5-fluoro-2,6-dimethylpyrimidine

• IUPAC Name: 3-cyclopropyl-5-[4-[(5-fluoro-2,6-dimethylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]-1,2,4-thiadiazole
• InChI: InChI=1S/C17H22FN5OS/c1-10-14(18)16(20-11(2)19-10)24-9-12-5-7-23(8-6-12)17-21-15(22-25-17)13-3-4-13/h12-13H,3-9H2,1-2H3
• InChI Key: PVVYICBYIWVMPL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC(=N1)C)OCC2CCN(CC2)C3=NC(=NS3)C4CC4)F
• Molecular Formula: C17H22FN5OS
• Molecular Weight: 363.5 g/mol
• CAS No.: 2640944-07-4

Description

4-{[1-(3-Cyclopropyl-1,2,4-thiadiazol-5-yl)piperidin-4-yl]methoxy}-5-fluoro-2,6-dimethylpyrimidine is a synthetic small molecule characterized by a pyrimidine core substituted with fluorine and methyl groups, linked to a piperidine ring bearing a 3-cyclopropyl-1,2,4-thiadiazole moiety. The fluorine atom at position 5 likely enhances metabolic stability and lipophilicity, while the cyclopropyl group on the thiadiazole ring may optimize steric interactions and reduce oxidative metabolism .

Comparison with Similar Compounds

Structural Analogues and Functional Group Variations

The compound shares structural motifs with several inhibitors described in the literature. Key comparisons include:

Compound	Core Structure	Key Substituents	Reported Activity
4-{[1-(3-Cyclopropyl-1,2,4-thiadiazol-5-yl)piperidin-4-yl]methoxy}-5-fluoro-2,6-dimethylpyrimidine (Target)	Pyrimidine	5-Fluoro, 2,6-dimethyl, thiadiazole-piperidine	Hypothesized enzyme inhibition (e.g., kinases or FLAP) based on scaffold similarity
BI 665915 (2-[4-(3-{(R)-1-[4-(2-amino-pyrimidin-5-yl)-phenyl]-1-cyclopropyl-ethyl}-oxadiazol-5-yl)-pyrazol-1-yl]-N,N-dimethyl-acetamide)	Oxadiazole-pyrimidine	Cyclopropyl, oxadiazole, pyrimidine	FLAP inhibitor (IC₅₀ < 10 nM in binding; IC₅₀ < 100 nM in LTB4 inhibition)
3-[4-[(5-Cyclopropyl-1H-pyrazol-3-yl)amino]-5-methyl-pyrimidin-2-yl]benzenesulfonamide (1266476-99-6)	Pyrimidine-sulfonamide	Cyclopropyl-pyrazole, sulfonamide	Unknown activity; structural focus on sulfonamide for solubility or target engagement

Key Observations :

• Thiadiazole vs. Oxadiazole: The target compound’s 1,2,4-thiadiazole group may confer distinct electronic and steric properties compared to the oxadiazole in BI 665913.
• Fluorine Substitution: The 5-fluoro group in the target compound contrasts with non-fluorinated pyrimidines (e.g., 1266476-99-6), which may reduce metabolic clearance but could also impact target selectivity.
• Cyclopropyl Optimization : Both the target compound and BI 665915 incorporate cyclopropyl groups, a strategy to enhance metabolic stability by shielding labile bonds from cytochrome P450 enzymes .

Pharmacokinetic and Pharmacodynamic Comparisons

• BI 665915: Exhibits low human clearance and minimal cytochrome P450 3A4 inhibition, attributed to optimized physicochemical properties (e.g., logP, hydrogen bond donors) . The target compound’s methyl and fluorine substituents may similarly improve bioavailability.
• Sulfonamide Derivatives (e.g., 1266476-99-6) : Sulfonamide groups often enhance aqueous solubility but may increase plasma protein binding, reducing free drug concentration. The target compound lacks this group, suggesting a trade-off between solubility and membrane permeability .

Hypothesized Target Engagement

Thiadiazoles are known to interact with ATP-binding pockets in kinases, and the fluorine atom could stabilize hydrophobic interactions in such domains .